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Compound of Interest

Compound Name: Propyl carbamate

Cat. No.: B120187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core physical properties of n-

propyl carbamate (CAS No: 627-12-3). The document is intended for researchers, scientists,

and professionals in drug development who require detailed and accurate data on this

compound. The guide includes a consolidated table of physical properties, detailed

experimental protocols for their determination, and a visualization of a key synthesis pathway.

Core Physical Properties of n-Propyl Carbamate
The physical characteristics of n-propyl carbamate are crucial for its handling, formulation,

and application in various scientific contexts. A summary of its key physical properties is

presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b120187?utm_src=pdf-interest
https://www.benchchem.com/product/b120187?utm_src=pdf-body
https://www.benchchem.com/product/b120187?utm_src=pdf-body
https://www.benchchem.com/product/b120187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₄H₉NO₂ --INVALID-LINK--[1]

Molecular Weight 103.12 g/mol --INVALID-LINK--[1][2]

Appearance White solid, prisms
--INVALID-LINK--[3], --

INVALID-LINK--[4]

Melting Point 60-63 °C --INVALID-LINK--[3][5][6]

Boiling Point
196 °C at 760 mmHg92-93 °C

at 12 mmHg
--INVALID-LINK--[3][5][6]

Density 1.013 g/cm³ --INVALID-LINK--[3][5][6]

Refractive Index 1.422 --INVALID-LINK--[5][6]

Water Solubility 7.64 x 10⁴ mg/L at 25 °C --INVALID-LINK--[5]

Solubility in Organic Solvents
Soluble in ethanol and diethyl

ether.
--INVALID-LINK--[3]

Vapor Pressure 1 mmHg at 52.4 °C
--INVALID-LINK--[5], --

INVALID-LINK--[4]

LogP (Octanol/Water Partition

Coefficient)
0.36 --INVALID-LINK--[3]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of n-propyl carbamate.

Melting Point Determination
The melting point of n-propyl carbamate is determined using the capillary method. A small,

finely powdered sample of the compound is packed into a thin-walled capillary tube, which is

then placed in a melting point apparatus.[6] The apparatus is heated slowly, and the

temperatures at which the substance begins to melt and completely liquefies are recorded as

the melting point range.[7][8]
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Boiling Point Determination
The boiling point of n-propyl carbamate at atmospheric pressure is determined by distillation.

[9] For measurements at reduced pressure, a vacuum distillation setup is employed. The

temperature of the vapor that is in equilibrium with the boiling liquid is measured to obtain the

boiling point.[1]

Density Measurement
The density of n-propyl carbamate can be determined using a pycnometer. The pycnometer is

first weighed empty, then filled with the substance, and weighed again. The volume of the

substance is determined by calibrating the pycnometer with a liquid of known density, such as

water. The density is then calculated by dividing the mass of the substance by its volume.

Refractive Index Measurement
The refractive index of n-propyl carbamate is measured using an Abbe refractometer. A few

drops of the molten substance are placed on the prism of the refractometer. Light is passed

through the sample, and the angle of refraction is measured. The refractive index is then read

directly from the instrument's scale. The temperature must be controlled and recorded as the

refractive index is temperature-dependent.[10]

Solubility Determination
The solubility of n-propyl carbamate in water and organic solvents is determined by the

saturation shake-flask method. An excess amount of the solid is added to a known volume of

the solvent in a flask. The flask is then agitated in a constant temperature bath until equilibrium

is reached. The saturated solution is filtered, and the concentration of n-propyl carbamate in

the filtrate is determined by a suitable analytical method, such as high-performance liquid

chromatography (HPLC).[11]

Synthesis of n-Propyl Carbamate
One of the earliest and most straightforward methods for the synthesis of n-propyl carbamate
is the reaction of urea with an excess of n-propyl alcohol.[2] The reaction involves the

nucleophilic attack of the alcohol on the carbonyl group of urea, leading to the formation of the

carbamate and ammonia as a byproduct.
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Synthesis of n-Propyl Carbamate from Urea and n-Propyl Alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Propylcarbamate [webbook.nist.gov]

2. Propyl carbamate | C4H9NO2 | CID 12306 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. echemi.com [echemi.com]

4. Methyl Carbamate | C2H5NO2 | CID 11722 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. echemi.com [echemi.com]

6. propyl carbamate627-12-3,Purity96%_Chemical Point UG [molbase.com]

7. 627-12-3 | CAS DataBase [m.chemicalbook.com]

8. CAS Common Chemistry [commonchemistry.cas.org]

9. Propylcarbamate [webbook.nist.gov]

10. m.youtube.com [m.youtube.com]

11. Propylcarbamate [webbook.nist.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of n-Propyl Carbamate]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b120187?utm_src=pdf-body-img
https://www.benchchem.com/product/b120187?utm_src=pdf-body
https://www.benchchem.com/product/b120187?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C4H9NO2/c1-2-3-7-4(5)6/h2-3H2%2C1H3%2C(H2%2C5%2C6)
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-carbamate
https://www.echemi.com/sds/n-propylcarbamate-pid_Rock5582.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Carbamate
https://www.echemi.com/products/pid_Rock5582-n-propylcarbamate.html
https://www.molbase.com/supplier/788138-product-5644847.html
https://m.chemicalbook.com/CASEN_627-12-3.htm
https://commonchemistry.cas.org/detail?cas_rn=23432-62-4
https://webbook.nist.gov/cgi/inchi?ID=C627123&Mask=200
https://m.youtube.com/watch?v=oou9sKSZez8
https://webbook.nist.gov/cgi/cbook.cgi?ID=C627123&Mask=80
https://www.benchchem.com/product/b120187#physical-properties-of-n-propyl-carbamate
https://www.benchchem.com/product/b120187#physical-properties-of-n-propyl-carbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b120187#physical-properties-of-n-propyl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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